4-Isopropylphenylhydrazine hydrochloride
Overview
Description
4-Isopropylphenylhydrazine hydrochloride (4-IPH) is a chemical compound that has a wide range of applications in scientific research. It is a white, water-soluble solid that is used in a variety of laboratory experiments, including those related to biochemistry and physiology. 4-IPH is also known as 4-Isopropylbenzhydrazide hydrochloride, 4-Isopropylphenylhydrazide hydrochloride, 4-Isopropylbenzylhydrazide hydrochloride, and 4-Isopropylphenylhydrazide HCl.
Scientific Research Applications
Drug Delivery and Sustained Release : Hydralazine hydrochloride beads, which are related to phenylhydrazine hydrochlorides, have been developed for oral administration, providing sustained drug release over 10 hours. This approach is beneficial for treating congestive heart failure (Mughal et al., 2013).
Transdermal Drug Delivery : Hydroxypropylmethylcellulose films enhance the transdermal permeation of chlorpromazine hydrochloride, a compound similar to phenylhydrazine hydrochlorides, for prolonged drug delivery (Luppi et al., 2010).
Cancer Research : 4-Methylphenylhydrazine hydrochloride, a compound closely related to 4-Isopropylphenylhydrazine hydrochloride, has been shown to induce fibrosarcomas in mice, highlighting its potential as a subject of study in cancer research (Tóth & Nagel, 1981).
Analytical Chemistry : Chlorpromazine hydrochloride, another derivative, serves as a redox indicator in vanadametric titration for various inorganic ions, showcasing the utility of phenylhydrazine derivatives in analytical chemistry (Gowda & Shakunthala, 1966).
Metabolism and Toxicology : Research on isopropylhydrazine metabolites from isoniazid and iproniazid, which are structurally related to this compound, reveals their potential to cause liver injury when oxidized by cytochrome P-450 enzymes (Nelson et al., 1976).
Chemical Synthesis : Phenylhydrazine hydrochlorides like this compound are used in the synthesis of new spirothiopyran derivatives, demonstrating their role in chemical synthesis (El-Ghanam, 2003).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs affected are the respiratory system .
Mechanism of Action
Mode of Action
Generally, hydrazine derivatives can act as nucleophiles, reacting with electrophilic sites on their targets .
Pharmacokinetics
It’s soluble in dmso and methanol , which suggests it may have good bioavailability.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Isopropylphenylhydrazine hydrochloride. For instance, the compound should be handled in a well-ventilated place, and contact with skin and eyes should be avoided . It’s also important to prevent the formation of dust and aerosols .
properties
IUPAC Name |
(4-propan-2-ylphenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2.ClH/c1-7(2)8-3-5-9(11-10)6-4-8;/h3-7,11H,10H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMFPPUVGWDZXMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60369807 |
Source
|
| Record name | 4-Isopropylphenylhydrazine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60369807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
118427-29-5 |
Source
|
| Record name | 4-Isopropylphenylhydrazine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60369807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [4-(propan-2-yl)phenyl]hydrazine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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